Cas no 820965-16-0 (4H-Pyran-4-one, 2,3-dihydro-5-methyl-2-(4-nitrophenyl)-)

• Product name: 4H-Pyran-4-one, 2,3-dihydro-5-methyl-2-(4-nitrophenyl)-
• CAS No: 820965-16-0
• MF: C₁₂H₁₁NO₄
• MW: 233.22004
• CID: 699288
• PubChem ID: 24829034

4H-Pyran-4-one, 2,3-dihydro-5-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2,3-dihydro-5-methyl-2-(4-nitrophenyl)-
• 5-methyl-2-(4-nitrophenyl)-2,3-dihydropyran-4-one
• 820965-16-0
• 5-Methyl-2-(4-nitrophenyl)-2,3-dihydro-4H-pyran-4-one
• DTXSID10647627

• Inchi： InChI=1S/C12H11NO4/c1-8-7-17-12(6-11(8)14)9-2-4-10(5-3-9)13(15)16/h2-5,7,12H,6H2,1H3
• InChI Key： YFNGRCCULZIBTO-UHFFFAOYSA-N
• SMILES： CC1=COC(CC1=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 4H-Pyran-4-one, 2,3-dihydro-5-methyl-2-(4-nitrophenyl)-

测试